molecular formula C23H24O B8588709 4-Methyl-2,6-bis(3',5'-dimethylphenyl)phenol CAS No. 918151-50-5

4-Methyl-2,6-bis(3',5'-dimethylphenyl)phenol

Cat. No.: B8588709
CAS No.: 918151-50-5
M. Wt: 316.4 g/mol
InChI Key: GELRVTFTYNJTGD-UHFFFAOYSA-N
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Description

4-Methyl-2,6-bis(3',5'-dimethylphenyl)phenol is a useful research compound. Its molecular formula is C23H24O and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

918151-50-5

Molecular Formula

C23H24O

Molecular Weight

316.4 g/mol

IUPAC Name

2,6-bis(3,5-dimethylphenyl)-4-methylphenol

InChI

InChI=1S/C23H24O/c1-14-6-15(2)9-19(8-14)21-12-18(5)13-22(23(21)24)20-10-16(3)7-17(4)11-20/h6-13,24H,1-5H3

InChI Key

GELRVTFTYNJTGD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)C2=CC(=CC(=C2O)C3=CC(=CC(=C3)C)C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixed solution of 1 mL of water and 4 mL of dimethoxyethane was added into a flask into which 2,6-dibromo-4-methylanisole (400 mg, 1.43 mmol), 3,5-dimethylphenylboronic acid (658 mg, 4.39 mmol), palladium acetate (14 mg, 0.062 mmol), triphenylphosphine (60 mg, 0.23 mmol), and potassium phosphate (940 mg, 4.43 mmol) were already added, and then refluxed at normal temperature for 6 hours. After cooling to normal temperature, an ammonium chloride aqueous solution (5 mL) and 10 mL of diethylether were added thereto to separate an organic layer and extract residues using diethylether. The separated organic layer was dried with magnesium sulfate and volatile materials were removed to produce 453 mg of white 4-methyl-2,6-bis(3′,5′-dimethylphenyl)anisole solid (yield 96%). The anisole thus produced was dissolved in 5 mL of methylene chloride without separate purification, 3 mL of boron tribromide (1 M methylene chloride solution) were dropped thereonto at −78° C., and the reaction was carried out while the temperature was slowly increased to normal temperature. After the reaction, a mixed solution of water (5 mL) and diethylether (10 mL) was added to separate an organic layer and extract an aqueous solution layer using diethylether (5 mL×3), and the separated organic layer was dried. Residues from which volatile components were removed at reduced pressure were purified using a silica gel chromatography tube in a mixed solvent of hexane and methylene chloride to produce 0.41 g of white 4-methyl-2,6-bis(3′,5′-dimethylphenyl)phenol solid.
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